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Compound of Interest

Compound Name: 1233B

Cat. No.: B15562551 Get Quote

This guide provides a detailed comparison of the fungal secondary metabolite 1233B and its

parent compound, the antibiotic 1233A. The information is intended for researchers, scientists,

and professionals involved in drug discovery and development, offering a concise overview of

their chemical properties and relationship.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties is crucial for the application

of these compounds in experimental research. The following table summarizes the available

data for 1233B. While direct experimental data for 1233A is not readily available in the public

domain, its properties can be inferred from its relationship to 1233B.
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Property 1233B 1233A Source

Systematic Name

12-Hydroxy-13-

(hydroxymethyl)-3,5,7-

trimethyl-2,4-

tetradecadiene-1,14-

dioic acid

- [1]

Molecular Formula C18H30O6 C18H28O5 Inferred

Molecular Weight 342.4 g/mol 324.4 g/mol [1], Inferred

CAS Number 34668-61-6 - [1]

Appearance Off-white solid - [1]

Solubility
Soluble in DMSO,

ethanol, and methanol
- [1]

Computed XLogP3 3.2 - [1]

Stability

Stable for at least 3

years when stored at

-20°C

- [1]

Note: The properties for 1233A are inferred based on the hydrolysis reaction that converts it to

1233B.

Biological Activity and Relationship
Compound 1233B is identified as an antibacterial agent.[1] Its biological function is intrinsically

linked to its chemical structure as the hydrolyzed form of the antibiotic 1233A.[1] The primary

structural difference and logical relationship between these two compounds is the hydrolysis of

the β-lactone ring in 1233A to form the di-acid 1233B.[1] The mechanism of action for 1233B is

an area of ongoing research.[1]

Experimental Protocols
A comprehensive search of scientific literature and databases did not yield specific, detailed

experimental protocols for the use of 1233B or 1233A in research applications.[1] This
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indicates a significant opportunity for further investigation into the potential of these compounds

as novel research tools or therapeutic agents.[1]

Signaling Pathways and Mechanisms
Currently, there is no published information detailing the involvement of 1233B or 1233A in any

specific signaling pathways.[1] The logical relationship between them is a chemical

transformation rather than a biological pathway.

The conversion of 1233A to 1233B can be represented by the following hydrolysis reaction:

1233A 1233B

Hydrolysis
(+H2O)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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